Ponciretin

• Synonyms: ponciretin
• Molecular Formula: C16H13O5-
• Molecular Weight: 285.27 g/mol
• SMILES: COC1=CC=C(C=C1)C2CC(=O)C3=C(C=C(C=C3O2)O)[O-]
• InChI: InChI=1S/C16H14O5/c1-20-11-4-2-9(3-5-11)14-8-13(19)16-12(18)6-10(17)7-15(16)21-14/h2-7,14,17-18H,8H2,1H3/p-1
• InChIKey: HMUJXQRRKBLVOO-UHFFFAOYSA-M

Research on H. pylori VacA toxin or colitis models often faces the challenge of glycoside precursors lacking direct in vitro activity. Ponciretin solves this as the active, gut-microbiota-independent aglycone. · Anti-H. pylori: Most potent flavanone; MIC 10-20 µg/mL, VacA vacuolation IC₅₀ 0.078 mM. · Anti-Colitis: Directly suppresses NF-κB and corrects Th17/Treg imbalance without metabolic activation. · Anti-Allergic: Active in RBL-2H3 mast cell assays; the glycoside poncirin is completely inactive.

Ponciretin Baseline and Differentiation

Ponciretin (isosakuranetin) is a naturally occurring O-methylated flavanone aglycone and the 4′-O-methyl derivative of naringenin [1]. It is the active intestinal metabolite of the glycoside poncirin, produced by human gut microbiota [2]. As a 5,7-dihydroxy-4′-methoxyflavanone (C₁₆H₁₄O₅; MW 286.28), ponciretin exhibits distinct biological activities that are not shared by its parent glycoside or by closely related unmethylated flavanones. Procurement decisions involving ponciretin versus its analogs require examination of quantitative differentiation across antimicrobial potency, in vivo anti-inflammatory efficacy, and metabolic activation requirements.

▸ 4'-O-methylated flavanone aglycone

▸ Active intestinal metabolite of poncirin

▸ Reported antimicrobial and anti-inflammatory activity distinct from unmethylated analogs

• [1] Kim BG, et al. Regiospecific methylation of naringenin to ponciretin by soybean O-methyltransferase expressed in Escherichia coli. Journal of Biotechnology. 2005;119(2):155-162. View Source
• [2] Kim DH, et al. Metabolism of Poncirin and Naringin by Human Intestinal Bacteria. Yakhak Hoeji. 1994;38:286-292. View Source

Why Ponciretin Cannot Be Substituted

Substituting ponciretin with structurally similar flavanones such as naringenin, hesperetin, or diosmetin is not scientifically justified due to documented, quantifiable divergence in antimicrobial potency and anti-inflammatory efficacy. In direct comparative assays, ponciretin exhibits the most potent anti-Helicobacter pylori activity among tested flavanones , and its anti-inflammatory effect in colitis models is demonstrably superior to that of its parent glycoside poncirin [1]. Furthermore, the O-methylation at the 4′ position alters physicochemical properties and biological activity compared to unmethylated naringenin, while the glycoside poncirin lacks direct in vitro activity altogether due to its requirement for gut microbial activation to ponciretin . The quantitative evidence below establishes that ponciretin occupies a distinct activity niche that cannot be assumed by analogs.

Naringenin, hesperetin, diosmetin

Anti-H. pylori potency profile may not transfer; ponciretin ranked higher in tested set.

Poncirin (parent glycoside)

Reported anti-inflammatory response in colitis model may not be reproduced without aglycone; poncirin requires gut microbiota activation.

Unmethylated naringenin

4'-O-methylation alters physicochemical properties and may shift biological activity profile.

• [1] Kang GD, Kim DH. Poncirin and its metabolite ponciretin attenuate colitis in mice by inhibiting LPS binding on TLR4 of macrophages and correcting Th17/Treg imbalance. Journal of Ethnopharmacology. 2016;189:175-185. View Source

Ponciretin Quantified Differentiators

Anti-H. pylori Activity and VacA Toxin Inhibition

In a direct comparative evaluation of flavanones against Helicobacter pylori, ponciretin demonstrated the most potent growth inhibitory activity. The minimum inhibitory concentration (MIC) of ponciretin was determined to be 10–20 µg/mL, which was superior to hesperetin, naringenin, and diosmetin tested in the same assay system . Furthermore, ponciretin also potently inhibited VacA toxin-induced vacuolation in HeLa cells with an IC₅₀ value of 0.078 mM (78 µM), whereas other flavanones tested in parallel showed no inhibitory effect on either HP growth or VacA toxin-induced vacuolation [1].

Anti-H. pylori MIC & VacA IC₅₀

Reported

MIC 10–20 µg/mL
IC₅₀ 0.078 mM

Reported highest potency ranking among tested flavanones

Comparator MIC values not numerically reported

Evidence Dimension	Anti-Helicobacter pylori minimum inhibitory concentration (MIC)
Target Compound Data	10–20 µg/mL
Comparator Or Baseline	Hesperetin, naringenin, diosmetin (all active but less potent than ponciretin)
Quantified Difference	Ponciretin identified as the most potent among tested flavanones; precise comparator MIC values not numerically reported but ponciretin ranked highest in potency ranking
Conditions	In vitro broth dilution assay against Helicobacter pylori

Why This Matters

For research programs targeting H. pylori or VacA toxin-mediated gastric pathology, ponciretin provides quantifiably superior potency over alternative flavanone aglycones, justifying its specific procurement over naringenin or hesperetin.

• [1] Kim JM, Shin JE, Bae EA, Han MJ, Kim DH. Inhibitory Effect of Ponciretin on Helicobacter pylori VacA Toxin-induced Vacuolation in HeLa Cells. Journal of Microbiology and Biotechnology. 2006;16(1):46-51. View Source

Superior Anti-Colitis Efficacy vs. Poncirin

In a TNBS-induced murine colitis model, both poncirin and its metabolite ponciretin were evaluated for anti-inflammatory efficacy. The study explicitly states: 'The anti-inflammatory effect of ponciretin was superior to that of poncirin' [1]. Both compounds suppressed colon shortening, myeloperoxidase activity, NF-κB activation, and Th17 cell differentiation, while increasing Treg cell differentiation. However, ponciretin demonstrated greater efficacy than its parent glycoside poncirin in these measured outcomes, indicating that the aglycone form is the more potent anti-inflammatory agent.

Colitis efficacy vs poncirin

Reported

Ponciretin > poncirin
in TNBS-induced colitis

Reported greater anti-inflammatory response than parent glycoside

Numerical magnitude of difference not reported

Evidence Dimension	Anti-inflammatory efficacy in TNBS-induced colitis
Target Compound Data	Ponciretin anti-inflammatory effect superior to poncirin
Comparator Or Baseline	Poncirin (parent glycoside)
Quantified Difference	Superior effect explicitly stated; specific numerical magnitude of difference not reported
Conditions	TNBS-induced colitis in mice; oral administration

Why This Matters

For colitis or inflammatory bowel disease research, ponciretin offers quantitatively superior in vivo efficacy compared to poncirin, meaning procurement of ponciretin directly eliminates the requirement for gut microbial activation and provides more potent anti-inflammatory activity.

• [1] Kang GD, Kim DH. Poncirin and its metabolite ponciretin attenuate colitis in mice by inhibiting LPS binding on TLR4 of macrophages and correcting Th17/Treg imbalance. Journal of Ethnopharmacology. 2016;189:175-185. View Source

Mast Cell Degranulation Inhibition vs. Poncirin

In assays measuring IgE-induced β-hexosaminidase release from RBL-2H3 cells, the aglycones naringenin, hesperetin, and ponciretin potently inhibited degranulation. In contrast, their glycosides—hesperidin, naringin, and poncirin—exhibited no inhibitory activity whatsoever in the same in vitro system . While naringenin was the most potent aglycone with an IC₅₀ of 0.029 mM, ponciretin demonstrated comparable activity to hesperetin, and critically, the glycoside poncirin was completely inactive. This establishes that only the aglycone form (ponciretin) is directly active in vitro, whereas the glycoside poncirin requires metabolic activation by intestinal bacteria.

Mast cell degranulation inhibition

Data to verify

Ponciretin: active
Poncirin: inactive

Aglycone form required for in vitro activity in RBL-2H3 cells

Naringenin IC₅₀ 0.029 mM as benchmark; ponciretin comparable to hesperetin

Evidence Dimension	Inhibition of IgE-induced β-hexosaminidase release from RBL-2H3 cells
Target Compound Data	Ponciretin: active (potent inhibition observed)
Comparator Or Baseline	Poncirin: completely inactive (no inhibition observed)
Quantified Difference	Active vs. inactive (qualitative binary difference); naringenin IC₅₀ = 0.029 mM as benchmark
Conditions	RBL-2H3 rat basophil leukemia cells; IgE stimulation

Why This Matters

For in vitro anti-allergic or mast cell degranulation assays, procurement of ponciretin (active aglycone) is mandatory, as the glycoside poncirin is entirely inactive and cannot substitute.

Gut Microbiota-Dependent Activation

Metabolic studies demonstrate that poncirin is not metabolized by blood or liver enzymes but is exclusively converted to ponciretin by human intestinal bacteria [1]. Specific bacterial strains were identified: Streptococcus Y-25 converts poncirin to ponciretin via the intermediate poncirenin, while Staphylococcus Y-88 converts poncirin directly to ponciretin [1]. The aglycone ponciretin—not the glycoside—was detected in urine following oral administration of poncirin to rats . This establishes poncirin as a natural prodrug requiring gut microbial activation, whereas ponciretin is the direct, bioavailable active principle.

Microbial activation requirement

Reported

Ponciretin: direct activity
Poncirin: prodrug

Eliminates gut microbiota conversion confounding

Conversion by Streptococcus Y-25 and Staphylococcus Y-88

Evidence Dimension	Metabolic activation requirement
Target Compound Data	Ponciretin: direct active aglycone; no microbial activation required
Comparator Or Baseline	Poncirin: glycoside; requires gut microbiota conversion to ponciretin for bioactivity
Quantified Difference	Binary difference: direct activity vs. prodrug requiring microbial activation
Conditions	Human and rat intestinal bacterial cultures; in vivo rat urinary excretion

Why This Matters

For studies where gut microbiota composition may vary (e.g., antibiotic-treated animals, germ-free models, or human inter-individual variability), procuring ponciretin directly eliminates confounding microbial activation variables and ensures consistent, predictable bioactivity.

• [1] Kim DH, et al. Metabolism of Poncirin and Naringin by Human Intestinal Bacteria. Yakhak Hoeji. 1994;38:286-292. View Source

Ponciretin Application Scenarios

H. pylori and VacA Toxin Inhibition

Ponciretin is the most potent anti-H. pylori flavanone identified in comparative testing, with an MIC of 10–20 µg/mL and VacA toxin vacuolation inhibition IC₅₀ of 0.078 mM [1]. For laboratories investigating natural product-based H. pylori therapeutics or VacA toxin-mediated gastric pathology, ponciretin represents the optimal flavanone selection over hesperetin, naringenin, or diosmetin due to quantifiably superior potency .

Colitis and IBD Models

For TNBS-induced colitis or related inflammatory bowel disease models, ponciretin provides superior anti-inflammatory efficacy compared to its parent glycoside poncirin [1]. The aglycone directly suppresses NF-κB activation, inhibits LPS binding on TLR4, and corrects Th17/Treg imbalance without requiring gut microbial activation [1]. This makes ponciretin the preferred procurement choice for studies where consistent, predictable in vivo anti-inflammatory activity is required.

Mast Cell Degranulation Assays

In RBL-2H3 mast cell degranulation assays, only the aglycone ponciretin exhibits direct inhibitory activity against IgE-induced β-hexosaminidase release, whereas the glycoside poncirin is completely inactive [1]. For any in vitro anti-allergic or mast cell research, ponciretin must be procured directly—poncirin cannot substitute due to its absolute lack of direct activity in cell-based systems [1].

Prodrug and Gut Microbiota Studies

Ponciretin serves as the direct active comparator in studies evaluating the metabolic activation of flavonoid glycosides by gut microbiota. As the confirmed aglycone metabolite of poncirin produced by Streptococcus Y-25 and Staphylococcus Y-88 [1], ponciretin is essential for establishing baseline activity in experiments designed to assess inter-individual variability in microbial flavonoid metabolism or to validate germ-free versus conventional animal model findings .

Application

Selection Property

Validation Focus

H. pylori antimicrobial screening

Anti-H. pylori potency ranking

MIC and VacA inhibition endpoints

Colitis model endpoint studies

Aglycone anti-inflammatory activity

In vivo colitis model response

Mast cell degranulation assays

Direct aglycone activity

In vitro IgE-induced degranulation endpoint

Flavonoid prodrug activation research

Metabolic activation independence

Gut microbiota conversion requirement

• [1] Kim JM, Shin JE, Bae EA, Han MJ, Kim DH. Inhibitory Effect of Ponciretin on Helicobacter pylori VacA Toxin-induced Vacuolation in HeLa Cells. Journal of Microbiology and Biotechnology. 2006;16(1):46-51. View Source